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Compound of Interest

Compound Name: Carbon-11

Cat. No.: B1219553 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety and logistical information for the handling of

Carbon-11 (C-11), a positron-emitting radionuclide with a short half-life of 20.4 minutes.

Adherence to these procedures is essential to ensure the safety of all personnel and the

integrity of research. This guide offers procedural, step-by-step guidance to directly address

operational questions concerning personal protective equipment (PPE), handling protocols,

waste disposal, and emergency preparedness.

Personal Protective Equipment (PPE)
The primary goal of PPE is to minimize external and internal radiation exposure. The high-

energy 511 keV gamma photons produced by positron annihilation from C-11 necessitate

specific shielding and handling precautions.

Core PPE Requirements:

Lab Coat: A standard laboratory coat is required to prevent contamination of personal

clothing.

Disposable Gloves: Two pairs of nitrile gloves should be worn at all times when handling C-

11. Change gloves frequently, especially if contamination is suspected.
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Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes of radioactive material.

Dosimetry: Whole-body and extremity (ring) dosimeters are required to monitor radiation

exposure.

Operational Plan: Safe Handling of Carbon-11
Safe handling of C-11 requires careful planning and execution to minimize exposure time,

maximize distance from the source, and use appropriate shielding.

Step-by-Step Handling Protocol (Adapted from [11C]choline synthesis):

Preparation: Before handling C-11, ensure all necessary equipment, shielding, and waste

containers are readily available in the designated work area (e.g., a hot cell).

Shielding: Use lead or tungsten shielding for all vials, syringes, and reaction vessels

containing C-11. Syringe shields are crucial during preparation and administration.

Remote Handling: Employ tongs and other remote handling tools to increase the distance

from radioactive sources.

Aliquotting and Dispensing: Perform all operations involving open sources of C-11 in a

properly shielded and ventilated fume hood or hot cell.

Transport: Use shielded containers for transporting C-11 within the facility.

Post-Handling Monitoring: After handling C-11, monitor hands, lab coat, and the work area

for contamination using a suitable survey meter (e.g., a pancake GM detector).

Disposal Plan: Decay-in-Storage (DIS)
Due to its short half-life, the primary disposal method for C-11 waste is decay-in-storage.

Procedure for C-11 Waste Disposal:

Segregation: Collect all solid and liquid waste contaminated with C-11 in designated, clearly

labeled, and shielded containers. Separate waste based on its physical form (e.g., sharps,
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liquids, solids).

Labeling: Each waste container must be labeled with "Caution, Radioactive Material," the

isotope (Carbon-11), the date, and the initial activity.

Storage for Decay: Store the waste in a designated and shielded radioactive waste storage

area for a minimum of 10 half-lives. For C-11, this is approximately 204 minutes (3.4 hours).

A more conservative approach of storing for 24 hours is often practiced.

Survey Before Disposal: After the decay period, survey the waste container with a radiation

survey meter in a low-background area. The radiation level should be indistinguishable from

the background.

Final Disposal: If the survey confirms the absence of radioactivity, deface or remove all

radioactive labels and dispose of the waste as regular biomedical or chemical waste,

following institutional protocols.

Quantitative Data
Table 1: Shielding of 511 keV Photons from Carbon-11

Shielding Material Half-Value Layer (HVL)
Attenuation of 511 keV
Photons

Lead (Pb) ~4.1 mm[1] See detailed breakdown below

Tungsten (W) ~2.9 mm[1] See detailed breakdown below
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Material Thickness (mm)
Approximate Photon
Transmission (%)

Lead (Pb) 4.1 50

8.2 25

12.3 12.5

16.4 6.25

20.5 3.125

Tungsten (W) 2.9 50

5.8 25

8.7 12.5

11.6 6.25

14.5 3.125

Table 2: Dose Rate from a Carbon-11 Point Source
The dose rate from a radioactive source decreases with the square of the distance. The

following table provides estimated dose rates at various distances from an unshielded 1 GBq

(27 mCi) Carbon-11 source.

Distance from Source Dose Rate (mSv/hr)

1 cm 1440

10 cm 14.4

50 cm 0.58

1 meter 0.14

Note: These are estimations and actual dose rates can vary based on the specific geometry of

the source and the presence of scattering materials.
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Experimental Protocol: Synthesis of [11C]Choline
The following is a summarized, high-level protocol for the automated synthesis of [11C]choline,

illustrating a typical workflow for handling Carbon-11 in a research setting. For a detailed

procedure, refer to the specific literature.[2][3][4][5][6]

[11C]CO2 Production: Carbon-11 is produced as [11C]CO2 in a cyclotron via the ¹⁴N(p,α)¹¹C

nuclear reaction.[2][4]

Trapping and Conversion: The [11C]CO2 is trapped on a molecular sieve and then

converted to [11C]methyl iodide ([11C]CH3I) in an automated synthesis module.[2]

Radiolabeling: The [11C]CH3I is reacted with the precursor, dimethylaminoethanol (DMAE),

to form [11C]choline.[2]

Purification: The [11C]choline is purified using a solid-phase extraction (SPE) cartridge to

remove unreacted precursor and byproducts.[2][4]

Formulation: The purified [11C]choline is formulated in a sterile solution for injection.

Quality Control: The final product undergoes quality control testing, including radiochemical

purity, radionuclide identity, and sterility checks.

Visualized Workflows and Logical Relationships
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Caption: Workflow for Handling Carbon-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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